![molecular formula C21H19NO4 B4266290 N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide](/img/structure/B4266290.png)
N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
Overview
Description
N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide, also known as C188-9, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. C188-9 has been shown to have promising effects on various diseases, including cancer, inflammation, and fibrosis.
Mechanism of Action
N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide works by inhibiting the activity of focal adhesion kinase (FAK), a protein that plays a key role in cell migration, invasion, and survival. By inhibiting FAK, this compound prevents cancer cells from spreading and invading other tissues. Additionally, this compound inhibits the activation of the pro-inflammatory transcription factor NF-κB, leading to its anti-inflammatory effects. Finally, this compound inhibits the activation of TGF-β, a protein that plays a key role in fibrosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the phosphorylation of FAK and its downstream effectors, leading to decreased cell migration and invasion. Additionally, this compound has been shown to inhibit the transcriptional activity of NF-κB, leading to decreased inflammation. Finally, this compound has been shown to inhibit the activation of TGF-β, leading to decreased fibrosis.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide is its specificity for FAK, which makes it a useful tool for studying the role of FAK in various diseases. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of this compound is its poor solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other anti-cancer drugs. Another direction is to investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. Finally, further research is needed to investigate its potential as a treatment for fibrotic diseases such as pulmonary fibrosis.
In conclusion, this compound is a small molecule inhibitor that has promising therapeutic applications in various diseases. Its specificity for FAK, low toxicity, and anti-inflammatory and anti-fibrotic effects make it a useful compound for lab experiments. Further research is needed to fully explore its potential as a therapeutic agent.
Scientific Research Applications
N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide has been shown to have potential therapeutic applications in various diseases. It has been shown to inhibit the migration and invasion of cancer cells, making it a potential anti-cancer agent. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to inhibit fibrosis, making it a potential treatment for fibrotic diseases such as pulmonary fibrosis.
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-8-ethoxy-2-oxochromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c1-2-25-18-8-4-7-15-12-17(21(24)26-19(15)18)20(23)22-16-10-9-13-5-3-6-14(13)11-16/h4,7-12H,2-3,5-6H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOESMDWGASIQGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC4=C(CCC4)C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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